Cas no 57346-43-7 (2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)- Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(methoxymethyl)-
• 5-(methoxymethyl)-1H-pyrimidine-2,4-dione
• 5-(methoxymethyl)pyrimidine-2,4(1h,3h)-dione
• 5-Methoxymethyl-1H-pyrimidin-2,4-dion
• 5-methoxymethyl-1H-pyrimidine-2,4-dione
• 5-methoxymethyluracil
• 5-Methoxymethyl-uracil
• 5-Methoxy-methyluracil
• AC1L60OV
• AC1Q4FL6
• AC1Q6CHZ
• AR-1G5640
• CTK1H5103
• NCIOpen2_001453
• NSC88957
• SureCN376391
• 5-Methoxymethyl-2,4(1H,3H)-pyrimidinedione
• RZEXJHGIEXQMTI-UHFFFAOYSA-N
• SCHEMBL376391
• 5-(methoxymethyl)-2,4(1h,3h)-pyrimidinedione
• NSC-88957
• AKOS024331417
• DTXSID60293370
• 57346-43-7
• SCHEMBL16796162
• A846985
• 5-(MethoxyMethyl)-2,4(1H, 3H)-pyriMidinedione
• NSC 88957
• +Expand

• InChIKey： RZEXJHGIEXQMTI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O3/c1-11-3-4-2-7-6(10)8-5(4)9/h2H,3H2,1H3,(H2,7,8,9,10)
• SMILES： COCC1=CNC(=O)NC1=O

Computed Properties

• Exact Mass: 156.05354
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.05349212g/mol
• Heavy Atom Count: 11
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• LogP: -0.79040
• PSA: 67.43
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),